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Compound of Interest

Compound Name: Nerol - d2

CAS No.: 32637-85-7

Cat. No.: B1147724

Get Quote

Nerol-d2 (CAS No: 32637-85-7) is the deuterated form of Nerol, a monoterpene found in the

essential oils of plants like lemongrass and neroli.[1][2] In Nerol-d2, two hydrogen atoms have

been replaced by their stable, non-radioactive isotope, deuterium (²H or D). This seemingly

minor substitution has profound implications that make deuterated compounds invaluable tools

in modern research.

The increased mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared

to the carbon-hydrogen (C-H) bond. This phenomenon, known as the kinetic isotope effect

(KIE), can significantly alter the rate of chemical reactions, particularly those involving C-H

bond cleavage.[3] In drug development, this effect is strategically employed to slow down a

molecule's metabolism, potentially improving its pharmacokinetic profile by increasing its half-

life and reducing the formation of toxic metabolites.[3] Beyond metabolic studies, the distinct

mass of deuterium makes Nerol-d2 an excellent internal standard for quantitative analysis and

a tracer for metabolic pathway studies.[1]

Core Physicochemical Properties: Nerol-d2 vs.
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The introduction of two deuterium atoms results in a predictable increase in the molecular

weight of Nerol-d2 compared to its unlabeled counterpart. While many physical properties

remain similar, this mass difference is the cornerstone of its utility in mass spectrometry-based

applications.

Property Nerol-d2 Nerol (Unlabeled) Data Source(s)

Molecular Formula C₁₀H₁₆D₂O C₁₀H₁₈O [1]

Molecular Weight 156.26 g/mol 154.25 g/mol [1]

CAS Number 32637-85-7 106-25-2 [1]

IUPAC Name
(2Z)-3,7-dimethylocta-

2,6-dien-1,1-d2-1-ol

(2Z)-3,7-dimethylocta-

2,6-dien-1-ol
[1][4]

Appearance
Clear, colorless to

pale yellow liquid

Clear, colorless to

pale yellow liquid
[5][6]

Odor Sweet, floral, rose-like Sweet, floral, rose-like [2][5][6]

Boiling Point ≈ 225 °C 225 °C [5][4][6]

Melting Point < -15 °C < -15 °C [4][6][7]

Solubility
Soluble in alcohols,

organic solvents

Soluble in alcohols,

organic solvents;

slightly soluble in

water

[5][7]

Applications in Advanced Research
The unique properties of Nerol-d2 make it a versatile tool for a range of scientific applications.

Internal Standard for Quantitative Analysis: In techniques like Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS),

deuterated compounds are ideal internal standards.[1][8] Nerol-d2 co-elutes with unlabeled

Nerol but is distinguished by its higher mass. This allows for precise quantification of the

analyte by correcting for variations in sample preparation and instrument response.
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Metabolic Tracers: Deuterated compounds serve as powerful tracers for studying metabolic

pathways in vitro and in vivo.[8][9] By introducing Nerol-d2 into a biological system,

researchers can track its metabolic fate by identifying deuterated metabolites using mass

spectrometry, providing critical insights into its biotransformation.

Mechanistic Studies: The kinetic isotope effect can be used to investigate reaction

mechanisms.[3] By comparing the reaction rates of Nerol and Nerol-d2, scientists can

determine if the C-H bond at the labeled position is broken during the rate-determining step

of the reaction.

Comprehensive Analytical Characterization
Workflow
Confirming the identity, purity, and isotopic enrichment of Nerol-d2 requires a multi-faceted

analytical approach. No single technique provides a complete picture; instead, a combination of

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is essential.

[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pdf.benchchem.com/585/A_Researcher_s_Guide_to_Cross_Validation_of_Analytical_Methods_for_Deuterated_Compounds.pdf
https://www.youtube.com/watch?v=H4z4ZBITBww
https://pdf.benchchem.com/107/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://www.youtube.com/watch?v=H4z4ZBITBww
https://resolvemass.ca/analytical-characterization-of-deuterated-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow for Nerol-d2

Synthesized Nerol-d2

NMR Spectroscopy

  Structural Confirmation

Mass Spectrometry (GC-MS or LC-MS)

  Purity & Isotopic Enrichment

Final Quality Control (QC) Release

  Verified Material

Analyze Nerol-d2

Is the compound volatile & thermally stable?

GC-MS

  Yes

LC-MS

  No

Click to download full resolution via product page

Caption: Decision diagram for selecting the appropriate mass spectrometry technique.

GC-MS Methodology:
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Sample Preparation: Prepare a stock solution of Nerol-d2 in a volatile organic solvent (e.g.,

ethyl acetate) at a concentration of approximately 1 mg/mL. [8]2. Instrument Setup:

Gas Chromatograph (GC): Use a suitable capillary column (e.g., DB-5ms) with a

temperature program designed to separate Nerol from any impurities.

Mass Spectrometer (MS): Operate in Electron Ionization (EI) mode. Acquire data in full

scan mode to observe the molecular ion and its isotopic distribution.

Data Acquisition: Inject a small volume (e.g., 1 µL) of the sample solution into the GC-MS

system.

Data Analysis:

Identify the peak corresponding to Nerol-d2 in the total ion chromatogram.

Examine the mass spectrum for this peak. The molecular ion (M⁺) for Nerol-d2 should be

observed at m/z 156.

Calculate the isotopic enrichment by measuring the relative intensities of the ion at m/z

156 (for Nerol-d2) and m/z 154 (for any residual unlabeled Nerol).

Safety, Handling, and Storage Protocols
While deuterated compounds are not radioactive, they are chemical substances that require

proper handling to ensure laboratory safety and maintain compound integrity. [3]The safety

profile is generally assumed to be similar to the unlabeled counterpart. [11]
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Precaution
Category

Guideline Rationale Source(s)

Personal Protective

Equipment (PPE)

Wear chemical
splash goggles,
chemically
resistant gloves
(e.g., nitrile), and a
lab coat.

To protect eyes
and skin from
chemical contact.

[3]

Ventilation

Handle in a well-

ventilated area,

preferably within a

chemical fume hood.

To minimize inhalation

of vapors.
[3]

Storage

Store in a tightly

sealed, amber

container at 2-8°C

under an inert

atmosphere (e.g.,

argon or nitrogen).

To protect from light,

moisture, and oxygen,

which can cause

degradation and

isotopic exchange.

[3][7]

| Waste Disposal | Dispose of as hazardous chemical waste in clearly labeled, segregated

containers. | To comply with safety regulations and prevent environmental contamination. | [3]|

Causality in Storage: The C-D bond, while strong, is not impervious to exchange, especially for

deuterium on a hydroxyl group if exposed to protic solvents or atmospheric moisture. Storing

under a dry, inert atmosphere is a critical, self-validating step to preserve the isotopic integrity

of the material. [3]

Conclusion
Nerol-d2 is a high-value research tool whose utility is derived directly from the subtle yet

powerful properties of deuterium. Its increased molecular weight and the strength of the C-D

bond make it an indispensable internal standard for precise quantification and a robust tracer

for metabolic research. A thorough characterization using a combination of NMR and mass

spectrometry is paramount to validate its structure and isotopic purity, ensuring the generation
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of reliable and reproducible scientific data. Adherence to proper safety and handling protocols

further guarantees the integrity of the compound and the safety of the researcher.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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